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Compound of Interest

Compound Name: UMM-766

Cat. No.: B15568508 Get Quote

Technical Support Center: UMM-766
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

antiviral compound UMM-766.

Frequently Asked Questions (FAQs)
Q1: What is UMM-766?

UMM-766 is an orally available nucleoside analog identified as 7-fluoro-7-deaza-2′-C-

methyladenosine.[1] It has demonstrated potent, broad-spectrum antiviral activity against

multiple members of the orthopoxvirus family, such as vaccinia virus (VACV).[1][2]

Q2: What is the proposed mechanism of action for UMM-766?

UMM-766 is a nucleoside analog that is believed to function as a DNA-dependent RNA

polymerase (DdRp) inhibitor.[3] Like other nucleoside analogs, it is thought to enter the host

cell where it is converted by cellular kinases into its active triphosphate form. This active form

then interferes with the viral replication process, potentially by being incorporated into the

growing viral DNA or RNA chain and causing chain termination.[4]
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Issues with compound solubility are a common challenge in in vitro assays. Below are answers

to common questions regarding UMM-766 solubility.

Q3: I'm having trouble dissolving UMM-766. What are the recommended solvents?

For preparing stock solutions, dimethyl sulfoxide (DMSO) is the most commonly used solvent.

A stock solution of 10 mM in DMSO has been reported. For aqueous solutions, a solubility of

3.3 mg/mL in phosphate-buffered saline (PBS) at pH 7.4 has also been noted.

Q4: My UMM-766 powder is not dissolving well in DMSO. What can I do?

If you are encountering solubility issues with UMM-766 in DMSO, consider the following

troubleshooting steps:

Verify DMSO Quality: Ensure you are using anhydrous, high-purity DMSO. DMSO is

hygroscopic and can absorb moisture, which may reduce its solvating power.

Gentle Heating: Warm the solution gently in a water bath at 37°C for 5-10 minutes. This can

help increase the kinetic energy to aid dissolution.

Sonication: Use a bath sonicator for 10-15 minutes to provide mechanical energy that can

help break up compound aggregates.

Vortexing: Vigorous vortexing for 1-2 minutes can also facilitate dissolution.

Q5: UMM-766 dissolves in my DMSO stock, but it precipitates when I dilute it into my aqueous

assay buffer or cell culture medium. How can I prevent this?

This is a common issue known as precipitation upon dilution. Here are some strategies to

mitigate this:

Serial Dilutions in DMSO: Before the final dilution into your aqueous buffer, perform one or

more intermediate serial dilutions of your high-concentration DMSO stock in DMSO. This

gradual reduction in compound concentration in the organic solvent can help maintain

solubility when introduced to the aqueous environment.
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Lower Final Concentration: The final concentration of UMM-766 in your assay may be above

its solubility limit in the final assay buffer. Try lowering the final concentration.

Vehicle Control: Always include a vehicle control in your experiments with the same final

concentration of DMSO as your test conditions to account for any solvent effects. Most cell

lines can tolerate a final DMSO concentration of up to 0.5%.

UMM-766 Solubility and Stock Preparation Data
The following tables summarize key quantitative data for UMM-766.

Table 1: UMM-766 Physicochemical and Solubility Data

Property Value Source

Chemical Name
7-fluoro-7-deaza-2′-C-

methyladenosine

CAS Number 443643-17-2

Molecular Formula C12H15FN4O4

Molecular Weight 298.27 g/mol

Solubility in DMSO 10 mM

Solubility in PBS (pH 7.4) 3.3 mg/mL

Table 2: Recommended Solvents for In Vitro Assays
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Solvent Polarity Index
Common Use in
Biological Assays

Notes

Dimethyl Sulfoxide

(DMSO)
7.2

Universal solvent for

high-concentration

stock solutions.

Generally well-

tolerated by most cell

lines at concentrations

≤ 0.5%. Can have

biological effects at

higher concentrations.

Ethanol (EtOH) 5.2
Used for compounds

soluble in alcohols.

Can be toxic to cells

at higher

concentrations.

Evaporation can be an

issue.

Methanol (MeOH) 6.6
Alternative to ethanol

with higher polarity.

Generally more toxic

to cells than ethanol.

N,N-

Dimethylformamide

(DMF)

6.4

A stronger solvent for

highly insoluble

compounds.

Higher toxicity than

DMSO; use with

caution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM UMM-766 Stock Solution in DMSO

Weigh the Compound: Accurately weigh a precise amount of UMM-766 powder (e.g., 1 mg)

using a calibrated analytical balance.

Calculate Solvent Volume: Based on the molecular weight of UMM-766 (298.27 g/mol ),

calculate the volume of DMSO required to achieve a 10 mM concentration.

Calculation: (1 mg / 298.27 g/mol ) * (1 L / 0.01 mol) = 0.000335 L = 335 µL.

Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing

the UMM-766 powder.

Mixing: Vortex the vial vigorously for 1-2 minutes.
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Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Troubleshooting: If the compound has not fully dissolved, proceed with sonication and/or

gentle warming as described in the troubleshooting section.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw

cycles.

Visualizations
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Proposed Mechanism of Action of UMM-766

Host Cell Cytoplasm

Orthopoxvirus Replication

UMM-766
(Nucleoside Analog)

UMM-766 Monophosphate

Host Cell Kinases

UMM-766 Diphosphate

Host Cell Kinases

UMM-766 Triphosphate
(Active Form)

Host Cell Kinases

Inhibition of
Replication

Viral DNA-dependent
RNA Polymerase

Viral Genome
Replication

Click to download full resolution via product page

Caption: Proposed mechanism of action of UMM-766 in the host cell.
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UMM-766 Solubility Troubleshooting Workflow
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Caption: Workflow for troubleshooting UMM-766 solubility in DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15568508?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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